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Compound of Interest

Compound Name: Diamidafos

Cat. No.: B158128 Get Quote

Disclaimer: Information regarding the specific agricultural applications of Diamidafos is limited

in publicly available scientific literature. The following application notes and protocols are based

on the known properties of Diamidafos as an organophosphate insecticide and general

principles of insecticide evaluation in agricultural studies. These should be considered as a

representative framework, and specific experimental parameters would need to be optimized

for Diamidafos through dedicated research.

Introduction
Diamidafos (CAS No. 1754-58-1) is an organophosphorus compound primarily classified as an

insecticide and acaricide.[1][2] Its mode of action is the inhibition of acetylcholinesterase

(AChE), an essential enzyme in the nervous system of insects.[3][4][5] This inhibition leads to

an accumulation of the neurotransmitter acetylcholine, resulting in continuous nerve

stimulation, paralysis, and ultimately, the death of the insect pest.[3][5][6] Diamidafos has been

noted for its use as a nematicide in tobacco cultivation to control rootknot nematodes.[1][2]

These notes provide a comprehensive guide for researchers, scientists, and drug development

professionals on the potential application and evaluation of Diamidafos in agricultural studies.
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The following tables present hypothetical data to illustrate how the efficacy and crop safety of

Diamidafos could be summarized. Actual values would need to be determined through

rigorous experimental trials.

Table 1: Hypothetical Efficacy of Diamidafos Against Common Agricultural Pests

Target Pest Crop
Application Rate (g
a.i./ha)

Pest Mortality (%)
(7 days after
treatment)

Aphids (Myzus

persicae)
Tomato 200 92

400 98

Mites (Tetranychus

urticae)
Strawberry 250 88

500 95

Root-knot Nematode

(Meloidogyne

incognita)

Tobacco 3000 (soil drench)
85 (reduction in

galling index)

6000 (soil drench)
94 (reduction in

galling index)

Table 2: Hypothetical Phytotoxicity Assessment of Diamidafos on Various Crops
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Crop
Application Rate (g
a.i./ha)

Phytotoxicity
Rating (1-5 scale*)

Yield Reduction (%)

Tomato 400 1.2 < 1

800 2.5 3

Strawberry 500 1.0 < 1

1000 2.1 2.5

Tobacco 6000 1.5 < 2

12000 3.2 5

*Phytotoxicity Rating Scale: 1 = No visible injury; 2 = Slight leaf discoloration; 3 = Moderate leaf

necrosis or stunting; 4 = Severe necrosis and stunting; 5 = Plant death.

Experimental Protocols
The following are detailed protocols for key experiments to evaluate the efficacy and safety of

Diamidafos.

3.1. Protocol for Laboratory Bioassay to Determine LC50

Objective: To determine the median lethal concentration (LC50) of Diamidafos against a

target pest.

Materials: Diamidafos technical grade, appropriate solvent (e.g., acetone), distilled water

with a non-ionic surfactant, petri dishes or appropriate containers, leaf discs from the host

plant, fine brush, target pest population.

Procedure:

1. Prepare a stock solution of Diamidafos in the chosen solvent.

2. Create a series of dilutions of the stock solution with distilled water and surfactant to

achieve a range of concentrations.
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3. Dip leaf discs into each concentration for a standardized time (e.g., 10 seconds) and allow

them to air dry. A control group should be dipped in the water and surfactant solution only.

4. Place the treated leaf discs in individual petri dishes with a moist filter paper to maintain

humidity.

5. Introduce a set number of pests (e.g., 20 adult aphids) onto each leaf disc using a fine

brush.

6. Replicate each concentration and the control at least four times.

7. Incubate the petri dishes at a controlled temperature and photoperiod.

8. Assess pest mortality at 24, 48, and 72 hours after treatment.

9. Analyze the data using probit analysis to calculate the LC50 value.

3.2. Protocol for Field Efficacy Trial

Objective: To evaluate the efficacy of Diamidafos against a target pest under field

conditions.

Experimental Design: Randomized Complete Block Design (RCBD) with at least four

replications.[7]

Plot Size: Dependent on the crop, but a typical plot size might be 5m x 6m.

Treatments:

Untreated control.

Diamidafos at three different application rates (e.g., low, medium, high).

A standard commercial insecticide for comparison.

Application:

Apply treatments using a calibrated sprayer to ensure uniform coverage.
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Record environmental conditions (temperature, humidity, wind speed) during application.

Data Collection:

Pre-treatment pest population counts.

Post-treatment pest population counts at regular intervals (e.g., 3, 7, and 14 days after

application).

Crop phytotoxicity ratings at each assessment interval.

Yield data at harvest.

Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) and a means

separation test (e.g., Tukey's HSD) to determine significant differences between treatments.

3.3. Protocol for Pesticide Residue Analysis

Objective: To determine the residue levels of Diamidafos in treated crops and soil.

Sampling:

Collect samples of the edible portion of the crop and soil from each plot at various

intervals after the final application (e.g., 0, 1, 3, 7, 14, and 21 days).

Store samples frozen until analysis to prevent degradation.

Extraction and Cleanup:

Homogenize the samples.

Extract Diamidafos from the samples using an appropriate solvent (e.g., acetonitrile).

Employ a cleanup procedure, such as the QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) method, to remove interfering matrix components.[8]

Analysis:
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Quantify the concentration of Diamidafos in the extracts using analytical instrumentation

such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS).[9]

Data Reporting: Report residue levels in mg/kg (ppm) for each sample type and time point.

Visualizations
Diagram 1: Mechanism of Action of Diamidafos
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Caption: Inhibition of acetylcholinesterase by Diamidafos.

Diagram 2: Experimental Workflow for Field Trial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science
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